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(7-Methylbenzo(b)thien-3-

yl)methanol

Cat. No.: B8564918

Get Quote

Executive Summary
Immediate Action Required: (7-Methylbenzo(b)thien-3-yl)methanol (Estimated Formula:

C₁₀H₁₀OS) is a sulfur-containing organic intermediate.[1][2] It must be treated as Hazardous

Chemical Waste. Under no circumstances should this compound be discharged into sanitary

sewers, trash, or evaporated in fume hoods.

Disposal Stream: High-BTU Incineration (Sulfur-Compatible). Primary Hazard: Skin/Eye Irritant,

Combustible, Potential Aquatic Toxin.[3] RCRA Classification (USA): Not explicitly listed (P or U

list), but defaults to D001 (Ignitable) if in flammable solvent or Characteristic Hazardous Waste

due to toxicity/sulfur content.[1]

Chemical Profile & Hazard Identification
As a specialized research intermediate, specific Safety Data Sheet (SDS) availability may be

limited. The following profile is synthesized from structure-activity relationships (SAR) of

analogous benzothiophene derivatives (e.g., 7-chlorobenzo[b]thiophene-3-methanol).
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Property Description Operational Implication

Chemical Structure

Benzo[b]thiophene core with

Methyl (C7) and

Hydroxymethyl (C3)

substitutions.[1]

Contains Sulfur (S).[4]

Incineration requires scrubbers

for SO₂/SO₃.

Physical State
Likely off-white to yellow solid

or viscous oil.[1]

Solids must be dissolved or

containerized; oils require

secondary containment.

Reactivity
Primary Alcohol (-CH₂OH) +

Thiophene Ring.[1]

Incompatible with Strong

Oxidizers (Nitric Acid,

Peroxides). Risk of exothermic

sulfoxide/sulfone formation.

Toxicity Class
Irritant (Skin/Eye); Potential

Sensitizer.[3]

Zero-contact protocol. Double

nitrile gloves required.[1]

Critical Incompatibility Warning

DANGER: Do not mix sulfur-containing heterocycles with strong oxidizing acids (e.g., Nitric

Acid, Chromic Acid).[1] This can lead to the generation of toxic sulfur oxide gases or explosive

decomposition.

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. Improper segregation is the leading cause of waste

rejection by Environmental Health & Safety (EHS) departments.

Decision Logic for Waste Segregation
The following decision tree illustrates the correct waste stream selection for (7-
Methylbenzo(b)thien-3-yl)methanol.
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Liquid Waste

Solid Waste

Start: Waste Generation

Is the waste Solid or Liquid?

Is it dissolved in a solvent?

Liquid

Is it pure chemical or contaminated debris?

Solid

Does solvent contain Halogens?
(DCM, Chloroform)

Yes

Stream A: Halogenated Organic Waste
(Contains Sulfur)

Yes

Stream B: Non-Halogenated Organic Waste
(High BTU / Sulfur)

No

Stream C: Hazardous Solid Waste
(Label: Organic Sulfur Solid)

Pure Chemical

Stream D: Chemically Contaminated Debris
(Gloves, Weigh Boats)

Debris

Click to download full resolution via product page

Figure 1: Waste stream segregation logic.[1] Note that sulfur-bearing compounds are often

grouped with halogenated waste in some facilities due to the need for aggressive incineration

scrubbing.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Scenario: Disposing of expired stock, degraded samples, or reaction byproducts.
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass

jar with a screw-top lid.[1]

Transfer:

Place the waste container in a fume hood.

Transfer the solid using a disposable spatula.

Do not dissolve the solid solely for disposal unless required by your facility's specific liquid

waste policy. Solid incineration is often more cost-effective.[1]

Labelling:

Attach a hazardous waste tag immediately.

Chemical Name: Write "(7-Methylbenzo(b)thien-3-yl)methanol" clearly. Do not use

abbreviations.

Constituents: List "100% Organic Sulfur Compound".

Hazard Checkbox: Mark "Toxic" and "Irritant".

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Scenario: Compound is dissolved in solvents (e.g., Methanol, Ethyl Acetate, DCM).[1]

Compatibility Check: Ensure the solvent stream does not contain oxidizers.

Segregation:

If in DCM/Chloroform: Pour into "Halogenated Waste" carboy.

If in Acetone/Methanol/Ethyl Acetate: Pour into "Non-Halogenated Organic Waste" carboy.

Note: Even though the compound contains Sulfur, small concentrations (<5%) are usually

acceptable in standard organic waste streams. If the concentration is high (>5%), use a
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separate container labeled "High Sulfur Organic Waste."

Venting: Leave 10% headspace in the carboy to prevent over-pressurization.

Protocol C: Contaminated Debris (Sharps/Glassware)
Scenario: Syringes, TLC plates, or broken glass contaminated with the compound.

Sharps: Place needles/razors in a rigid Red Sharps Container.

Glassware: Triple rinse the glassware with a suitable solvent (e.g., acetone). Collect the

rinsate as Liquid Waste (Protocol B). The rinsed glass can then be disposed of in the

standard broken glass box.

Solids (Gloves/Tissues): Place in a clear hazardous waste bag (or yellow bag depending on

region), seal, and tag as "Chemically Contaminated Debris."

Emergency Spill Response
Trigger: Spillage of >500mg of solid or >10mL of solution outside a fume hood.

1. ALERT
Notify personnel, isolate area

2. PPE UP
Nitrile gloves (double), Goggles, Lab Coat

3. CONTAIN
Circle spill with absorbent pads

4. CLEAN
Scoop solids or absorb liquids

5. DECONTAMINATE
Wash area with soap/water

6. DISPOSE
All materials into Haz Waste

Click to download full resolution via product page

Figure 2: Immediate spill response workflow.[1]

Specific Neutralization:

There is no specific neutralization required for this compound. Simple physical removal

(absorption) followed by soap and water cleaning is standard.

Do not use bleach (hypochlorite) immediately on high concentrations of sulfur compounds,

as this can sometimes generate heat or unexpected oxidized byproducts. Use

water/detergent first.
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Regulatory Compliance & Codes
Regulatory Body Classification Code/Note

US EPA (RCRA) Hazardous Waste

Not Listed (Use Process

Knowledge).[1] Likely D001 if

in flammable solvent.

DOT (Transport) Hazard Class

Likely Class 9

(Environmentally Hazardous

Substance, Solid, N.O.S.) if

shipped pure.[1]

European Waste Code EWC

16 05 06* (Laboratory

chemicals consisting of or

containing dangerous

substances).

Documentation Requirement: When submitting the waste manifest to your EHS provider,

explicitly state "Contains Organic Sulfur" in the comments section. This aids the disposal facility

in selecting the correct incineration chamber to manage SOx emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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